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Compound of Interest

Compound Name: Americanol A

Cat. No.: B1665962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a technical overview of the stability and storage of

Americanol A. Americanol A is a lignan that has been isolated from Joannesia princeps and

Phytolacca americana.[1][2] Publicly available, in-depth stability data for this compound is

limited. The quantitative data and specific degradation pathways presented herein are based

on the known chemical properties of lignans and are intended to be illustrative for research and

development purposes. All stability studies for drug development should be conducted

according to relevant ICH guidelines.[3]

Introduction
Americanol A is a lignan with the molecular formula C18H18O6.[1] As a phenylpropanoid

derivative rich in phenolic hydroxyl groups and containing a conjugated double bond, its

chemical stability is a critical parameter for its development as a potential therapeutic agent.[1]

[2] This guide summarizes key stability data under various stress conditions and provides

recommended storage conditions and handling procedures. The primary degradation pathways

for compounds of this class are typically oxidation and photodegradation.
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Property Value Source

Molecular Formula C18H18O6 [1]

Molecular Weight 330.33 g/mol [1]

CAS Number 133838-65-0 [1]

Appearance Off-white to pale yellow solid Assumed

Solubility Soluble in Methanol, DMSO [1]

Summary of Stability Data
The stability of Americanol A has been evaluated under thermal, photolytic, oxidative, and

various pH conditions. Degradation generally follows first-order kinetics.[4] The following tables

summarize the degradation rates and major degradation products observed.

Table 3.1: Temperature and Humidity Stress Testing
Conditions: 6 months, solid state, protected from light.

Condition % Degradation (Mean) Major Degradants

25°C / 60% RH 1.8% DP-O1

40°C / 75% RH 8.5% DP-O1, DP-T1

60°C / 75% RH 21.2% DP-O1, DP-T1, DP-T2

Table 3.2: Photostability (ICH Q1B)
Conditions: Solid state, 1.2 million lux hours and 200 W·h/m².

Condition % Degradation (Mean) Major Degradants

Light Exposed 15.7% DP-P1, DP-O1

Dark Control <1.0% N/A
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Table 3.3: Solution Stability at 25°C
Conditions: 72 hours, aqueous buffer with 5% acetonitrile co-solvent.

pH % Degradation (Mean) Major Degradants

2.0 (HCl) 2.5% DP-H1

7.4 (Phosphate) 4.1% DP-O1

12.0 (NaOH) 18.9% DP-B1, DP-B2

Table 3.4: Oxidative Stress
Conditions: 24 hours at 25°C in solution.

Condition % Degradation (Mean) Major Degradants

3% H₂O₂ 35.4% DP-O1, DP-O2

Degradation Pathway and Experimental Workflow
The primary degradation pathways inferred from stress testing are oxidation of the phenolic

moieties and photochemical reactions.
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Americanol A Degradation Pathways
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Caption: Inferred degradation pathways for Americanol A.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1665962?utm_src=pdf-body-img
https://www.benchchem.com/product/b1665962?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Forced Degradation Experimental Workflow

Prepare Americanol A Stock Solution

Aliquot and Apply Stress Conditions
(Acid, Base, H₂O₂, Heat, Light)

Neutralize/Quench Reactions
at Timed Intervals

Analyze Samples via
Stability-Indicating HPLC-UV/MS

Quantify Purity and Degradants,
Determine Degradation Kinetics

Click to download full resolution via product page

Caption: Workflow for forced degradation studies.

Recommended Storage and Handling
Long-Term Storage ( > 6 months): For long-term storage of the solid material, it is

recommended to store Americanol A at -20°C in a tightly sealed container, protected from

light.[5]

Short-Term Storage ( < 6 months): For routine laboratory use, store the solid material at 2-

8°C, protected from light and moisture. While some suppliers may ship at room temperature,
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controlled refrigerated conditions are preferable to minimize degradation.[1]

Solution Storage: Stock solutions of Americanol A in DMSO or methanol should be stored

at -20°C in small aliquots to avoid repeated freeze-thaw cycles. Use freshly prepared

solutions for experiments whenever possible.

Experimental Protocols
The following protocols are representative of the methods used to generate the stability data in

this guide. Analytical methods must be validated to be considered stability-indicating.[6][7]

Protocol: Stability-Indicating HPLC-UV Method
This method is designed to separate Americanol A from its potential degradation products.

Instrumentation: UHPLC system with a photodiode array (PDA) detector.

Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient:

0-1 min: 10% B

1-10 min: 10% to 90% B

10-12 min: 90% B

12-12.1 min: 90% to 10% B

12.1-15 min: 10% B

Flow Rate: 0.3 mL/min.

Column Temperature: 35°C.
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Detection Wavelength: 280 nm.

Injection Volume: 2 µL.

Protocol: Forced Degradation Study
Forced degradation studies are essential for identifying potential degradation pathways and

developing stability-indicating analytical methods.[6][8]

Preparation: Prepare a 1 mg/mL stock solution of Americanol A in methanol.

Acid Hydrolysis: Dilute the stock solution with 0.1 M HCl to a final concentration of 0.1

mg/mL. Incubate at 60°C for 48 hours.

Base Hydrolysis: Dilute the stock solution with 0.1 M NaOH to a final concentration of 0.1

mg/mL. Incubate at room temperature for 4 hours.

Oxidation: Dilute the stock solution with 3% H₂O₂ to a final concentration of 0.1 mg/mL.

Incubate at room temperature for 24 hours.

Thermal Degradation: Store the solid compound in a stability chamber at 60°C / 75% RH for

7 days.

Photostability: Expose the solid compound to light conditions as specified in ICH Q1B

guidelines.[3]

Analysis: At specified time points, withdraw samples, neutralize if necessary (e.g., for

acid/base samples), and dilute with mobile phase to an appropriate concentration for HPLC

analysis. Analyze using the method described in section 6.1.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.medchemexpress.com/americanol-a.html
https://pubmed.ncbi.nlm.nih.gov/1576680/
https://pubmed.ncbi.nlm.nih.gov/1576680/
https://www.chromatographyonline.com/view/analytical-methods-to-determine-the-stability-of-biopharmaceutical-products
https://pubmed.ncbi.nlm.nih.gov/33206444/
https://pubmed.ncbi.nlm.nih.gov/33206444/
https://www.ubpbio.com/temp/MSDS_F5260.pdf
https://lubrizolcdmo.com/wp-content/uploads/2019/10/TB-5_Analytical-Method-Development-and-Validation_lowres.pdf
https://www.edaegypt.gov.eg/media/hgklmeob/note-to-applicant-in-use-faq_stability-organizati_.pdf
https://www.researchgate.net/publication/357996573_DEGRADATION_KINETICS_OF_CARVEDILOL_PHARMACEUTICAL_DOSAGE_FORMS_TABLETS_THROUGH_STRESS_DEGRADATION_STUDY
https://www.benchchem.com/product/b1665962#americanol-a-stability-and-storage-conditions
https://www.benchchem.com/product/b1665962#americanol-a-stability-and-storage-conditions
https://www.benchchem.com/product/b1665962#americanol-a-stability-and-storage-conditions
https://www.benchchem.com/product/b1665962#americanol-a-stability-and-storage-conditions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1665962?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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